Cas no 85153-74-8 (5-oxo-dl-proline, compound with l-threonine (1:1))
85153-74-8 structure
Product Name:5-oxo-dl-proline, compound with l-threonine (1:1)
CAS No:85153-74-8
MF:C9H16N2O6
MW:248.233142852783
CID:887373
PubChem ID:44150397
Update Time:2025-04-19
5-oxo-dl-proline, compound with l-threonine (1:1) Chemical and Physical Properties
Names and Identifiers
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- 5-oxo-dl-proline, compound with l-threonine (1:1)
- (2S,3R)-2-amino-3-hydroxybutanoic acid,5-oxopyrrolidine-2-carboxylic acid
- EINECS 285-858-6
- 85153-74-8
- 5-Hydroxy-3,4-dihydro-2H-pyrrole-2-carboxylic acid--threonine (1/1)
- DTXSID101005593
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- Inchi: 1S/C5H7NO3.C4H9NO3/c7-4-2-1-3(6-4)5(8)9;1-2(6)3(5)4(7)8/h3H,1-2H2,(H,6,7)(H,8,9);2-3,6H,5H2,1H3,(H,7,8)/t;2-,3+/m.1/s1
- InChI Key: DJKGCEGBSKHVHU-RCROYASPSA-N
- SMILES: O=C1CCC(C(=O)O)N1.O[C@H](C)[C@@H](C(=O)O)N
Computed Properties
- Exact Mass: 248.10083623g/mol
- Monoisotopic Mass: 248.10083623g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 248
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 150Ų
5-oxo-dl-proline, compound with l-threonine (1:1) Related Literature
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
85153-74-8 (5-oxo-dl-proline, compound with l-threonine (1:1)) Related Products
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